Cas no 627510-46-7 (Benzoic acid, 4-[(1E)-2-(2-oxo-2H-1-benzopyran-7-yl)ethenyl]-)

• Product Name: Benzoic acid, 4-[(1E)-2-(2-oxo-2H-1-benzopyran-7-yl)ethenyl]-
• CAS No: 627510-46-7
• MF: C₁₈H₁₂O₄
• MW: 292.285485267639
• CID: 1639670
• Update Time: 2024-08-30

Benzoic acid, 4-[(1E)-2-(2-oxo-2H-1-benzopyran-7-yl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(1E)-2-(2-oxo-2H-1-benzopyran-7-yl)ethenyl]-

• Inchi： 1S/C18H12O4/c19-17-10-9-14-6-5-13(11-16(14)22-17)2-1-12-3-7-15(8-4-12)18(20)21/h1-11H,(H,20,21)/b2-1+
• InChI Key： VVZDXZUIGOHNPP-OWOJBTEDSA-N
• SMILES： C(O)(=O)C1=CC=C(/C=C/C2=CC=C3C(=C2)OC(=O)C=C3)C=C1

Computed Properties

• Exact Mass: 292.07356

Experimental Properties

• Density: 1.373±0.06 g/cm3(Predicted)
• Boiling Point: 551.3±49.0 °C(Predicted)
• PSA: 63.6
• pka: 4.23±0.10(Predicted)